Cas no 928831-70-3 (Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro-)

• Product Name: Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro-
• CAS No: 928831-70-3
• MF: C₉H₁₀N₂O₃Cl₂
• MW: 265.093
• CID: 4332834
• Update Time: 2025-10-05

Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro-

Additional information on Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro-

Comprehensive Overview of Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro- (CAS No. 928831-70-3)

Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro- (CAS No. 928831-70-3) is a specialized nitro-substituted pyridine derivative that has garnered significant attention in modern chemical research and industrial applications. This compound belongs to the broader class of heterocyclic compounds, which are pivotal in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring dichloro and nitro functional groups, along with an ethoxyethyl side chain, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in nitro-substituted pyridines like this compound stems from their role in developing advanced materials and bioactive molecules. Researchers are particularly focused on its potential applications in catalysis and organic synthesis, where its electron-withdrawing groups enhance reactivity. In the context of green chemistry, this compound is being explored for its efficiency in sustainable synthesis processes, aligning with global trends toward environmentally friendly practices.

One of the most searched questions related to Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro- is its synthetic pathways and industrial scalability. Recent studies highlight innovative methods to optimize its production, minimizing waste and energy consumption. Additionally, its solubility and stability under various conditions are critical for researchers designing drug delivery systems or functional coatings. These topics are frequently discussed in academic forums and patent filings, reflecting the compound's commercial relevance.

From a structural-activity relationship perspective, the 2,4-dichloro and 3-nitro groups contribute to its electrophilic character, making it a valuable precursor in cross-coupling reactions. This property is leveraged in pharmaceutical intermediates, where precision in molecular design is paramount. The ethoxyethyl moiety further enhances its lipophilicity, a trait exploited in formulations requiring controlled release or targeted action.

In the realm of material science, CAS No. 928831-70-3 is investigated for its potential in conductive polymers and photoactive materials. Its ability to participate in electron transfer processes makes it a candidate for optoelectronic devices, a hot topic in renewable energy research. Users often search for its thermal stability and compatibility with other polymers, underscoring its interdisciplinary appeal.

Safety and handling of nitro-substituted pyridines are also frequently queried. While this compound is not classified under restricted categories, proper laboratory protocols are emphasized to ensure safe usage. Its degradation pathways and environmental impact are subjects of ongoing studies, particularly in compliance with REACH and other regulatory frameworks.

In summary, Pyridine, 2,4-dichloro-6-(2-ethoxyethyl)-3-nitro- (CAS No. 928831-70-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug discovery to smart materials—highlight its importance in advancing scientific and industrial frontiers. As research evolves, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and sustainable technology.